Cas no 614-90-4 (Tolylene 2,5-diisocyanate)

Tolylene 2,5-diisocyanate Properties

Names and Identifiers

• tolylene 2,5-diisocyanate
• 1,4-diisocyanato-2-methylbenzene
• 2,4-toluylene diisocyanate
• 2,5-toluenediisocyanate
• Methyl-p-phenylendiisocyanat
• methyl-p-phenylene diisocyanate
• m-toluene diisocyanate
• toluene-2,5-diisocyanate
• toluene 2,5-diisocyanate
• 2,5-Diisocyanatotoluene
• Toluylen-2,5-diisocyanat
• DTXSID50401720
• 614-90-4
• Tolylene 2,5-diisocyanate, 98%
• SCHEMBL77895
• DKBHJZFJCDOGOY-UHFFFAOYSA-N
• +Expand

• InChIKey： DKBHJZFJCDOGOY-UHFFFAOYSA-N
• Inchi： 1S/C9H6N2O2/c1-7-4-8(10-5-12)2-3-9(7)11-6-13/h2-4H,1H3
• SMILES： O=C=NC1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])N=C=O

Computed Properties

• Exact Mass: 174.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.043
• Heavy Atom Count: 13
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 58.9

Experimental Properties

• LogP: 1.92960
• PSA: 58.86000
• Refractive Index: 1.5651 (estimate)
• Boiling Point: 138-139 °C15 mm Hg(lit.)
• Melting Point: 35-39 °C(lit.)
• Flash Point: >230 °F
• Density: 1.3146 (rough estimate)

Tolylene 2,5-diisocyanate Security Information

• WGK Germany：3
• Safety Instruction： 53-22-26-28-38-45
• Risk Phrases：R45; R46; R26; R42/43
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• Risk Phrases： 45-46-26-42/43

Tolylene 2,5-diisocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%